Cas no 2097998-31-5 (2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline)

• Product Name: 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline
• CAS No: 2097998-31-5
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 5727107
• PubChem ID: 121203408
• Update Time: 2025-06-08

2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline
• 2097998-31-5
• 2-[3-methoxy-3-(trifluoromethyl)azetidin-1-yl]aniline
• AKOS026711652
• F1907-7289
• Benzenamine, 2-[3-methoxy-3-(trifluoromethyl)-1-azetidinyl]-
• 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline

• Inchi： 1S/C11H13F3N2O/c1-17-10(11(12,13)14)6-16(7-10)9-5-3-2-4-8(9)15/h2-5H,6-7,15H2,1H3
• InChI Key： LVWNKBZWRFLKGN-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C2C=CC=CC=2N)C1)OC)(F)F

Computed Properties

• Exact Mass: 246.09799753g/mol
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 297.5±40.0 °C(Predicted)
• pka: 5.20±0.10(Predicted)

Additional information on 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline

2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline: An Emerging Compound in Medicinal Chemistry

2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline (CAS No. 2097998-31-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its methoxy, trifluoromethyl, and azetidine functionalities, offers a promising scaffold for the development of new pharmaceuticals.

The chemical structure of 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline is composed of an aniline core substituted with a 3-methoxy-3-(trifluoromethyl)azetidine moiety. The presence of these functional groups imparts distinct properties to the molecule, making it a valuable candidate for various biological studies. The methoxy group enhances the lipophilicity and metabolic stability of the compound, while the trifluoromethyl group contributes to its electronic and steric properties, influencing its binding affinity to biological targets. The azetidine ring, a four-membered heterocycle, adds conformational rigidity and improves the overall pharmacokinetic profile.

In recent years, there has been a growing interest in the use of azetidine-containing compounds in drug discovery. The azetidine ring is known for its ability to mimic peptide bonds and improve the bioavailability of small molecules. This makes it particularly useful in the design of inhibitors for various enzymes and receptors. For instance, azetidine derivatives have shown promise as inhibitors of kinases, proteases, and G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas.

2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline has been evaluated in several preclinical studies for its potential as a lead compound in drug development. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate the activity of specific enzymes involved in neurodegeneration, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). By inhibiting these enzymes, 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline may help alleviate symptoms associated with conditions like Alzheimer's disease and Parkinson's disease.

Beyond neurodegenerative diseases, this compound has also been explored for its anti-inflammatory properties. Inflammation is a common feature in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline has been extensively studied to ensure its suitability for therapeutic use. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are crucial factors for effective drug delivery. Additionally, it has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)aniline (CAS No. 2097998-31-5) represents an exciting advancement in medicinal chemistry. Its unique combination of functional groups provides a robust platform for the development of novel pharmaceuticals with diverse therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and potential clinical uses, positioning it as a promising candidate in the future landscape of drug discovery.